![molecular formula C12H9Cl2N3O3S B4876373 N-(2,6-dichlorophenyl)-2-[(4,6-dihydroxy-2-pyrimidinyl)thio]acetamide](/img/structure/B4876373.png)
N-(2,6-dichlorophenyl)-2-[(4,6-dihydroxy-2-pyrimidinyl)thio]acetamide
Overview
Description
N-(2,6-dichlorophenyl)-2-[(4,6-dihydroxy-2-pyrimidinyl)thio]acetamide, also known as DCPA, is a synthetic herbicide that has been widely used in agriculture. DCPA is a member of the thiocarbamate family of herbicides, which are known for their broad-spectrum weed control. DCPA is mainly used for pre-emergent control of annual grasses and broadleaf weeds in a variety of crops, including corn, soybeans, peanuts, and vegetables.
Mechanism of Action
N-(2,6-dichlorophenyl)-2-[(4,6-dihydroxy-2-pyrimidinyl)thio]acetamide inhibits the activity of the enzyme acetyl-CoA carboxylase (ACC), which is involved in the biosynthesis of fatty acids in plants. This inhibition leads to the accumulation of malonyl-CoA, which is a potent inhibitor of fatty acid synthesis. The accumulation of malonyl-CoA leads to a disruption of the normal metabolic processes in the plant, resulting in growth inhibition and eventually death.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects on plants. These effects include inhibition of fatty acid synthesis, disruption of cell membrane integrity, and inhibition of photosynthesis. This compound has also been shown to have effects on plant growth and development, including inhibition of root growth and alterations in leaf morphology.
Advantages and Limitations for Lab Experiments
N-(2,6-dichlorophenyl)-2-[(4,6-dihydroxy-2-pyrimidinyl)thio]acetamide has several advantages for use in laboratory experiments. It is a well-characterized compound with a known mechanism of action, making it a useful tool for studying the biosynthesis of fatty acids in plants. This compound is also relatively inexpensive and easy to obtain. However, this compound has some limitations for use in laboratory experiments. It is a toxic compound and must be handled with care. In addition, this compound has limited solubility in water, which can make it difficult to use in aqueous solutions.
Future Directions
There are several future directions for research on N-(2,6-dichlorophenyl)-2-[(4,6-dihydroxy-2-pyrimidinyl)thio]acetamide. One area of interest is the development of new herbicides that are more effective and have fewer environmental impacts than this compound. Another area of interest is the study of the effects of this compound on non-target organisms, including humans and wildlife. Finally, there is interest in the development of new methods for the synthesis of this compound and related compounds.
Scientific Research Applications
N-(2,6-dichlorophenyl)-2-[(4,6-dihydroxy-2-pyrimidinyl)thio]acetamide has been extensively studied for its herbicidal properties and its effects on the environment. The herbicidal activity of this compound is due to its ability to inhibit the biosynthesis of fatty acids in the target plants. This compound has been shown to be effective against a wide range of weeds, including annual grasses and broadleaf weeds.
Properties
IUPAC Name |
N-(2,6-dichlorophenyl)-2-[(4-hydroxy-6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9Cl2N3O3S/c13-6-2-1-3-7(14)11(6)15-10(20)5-21-12-16-8(18)4-9(19)17-12/h1-4H,5H2,(H,15,20)(H2,16,17,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGICTQZYDKXZTR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)NC(=O)CSC2=NC(=CC(=O)N2)O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9Cl2N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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